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Introduction

Furaneol®, scientifically known as 4-hydroxy-2,5-dimethyl-3(2H)-furanone (HDMF), is a
naturally occurring chiral molecule celebrated for its sweet, caramel-like, and fruity aroma, most
notably associated with strawberries and pineapples.[1][2] Its potent sensory properties and
presence in a wide variety of fruits and processed foods have made it a significant compound
in the flavor and fragrance industry. Beyond its organoleptic characteristics, Furaneol and its
derivatives have garnered interest for their potential biological activities, including antimicrobial
and anti-infective properties. The chirality of the Furaneol molecule plays a pivotal role in its
sensory perception and biological function, making a thorough understanding of its
stereoisomerism essential for researchers in food science, sensory analysis, and drug
development.

This technical guide provides a comprehensive overview of the stereocisomerism and chirality of
Furaneol, detailing the distinct properties of its enantiomers, methods for their analysis and
synthesis, and their interactions with biological systems.

Stereoisomerism of Furaneol

Furaneol possesses a single stereocenter at the C2 position of the furanone ring, giving rise to
a pair of enantiomers: (R)-(+)-furaneol and (S)-(-)-furaneol.[2] These non-superimposable
mirror images exhibit identical physical properties such as melting point, boiling point, and
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solubility in achiral solvents. However, they differ in their interaction with plane-polarized light
and, more importantly, in their interaction with chiral biological systems, such as olfactory
receptors.

Figure 1: Enantiomers of Furaneol Figure 2: Racemization of Furaneol
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Figure 4: Chiral GC Workflow for Furaneol
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Figure 5: Enantioselective Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://en.wikipedia.org/wiki/Furaneol
https://www.benchchem.com/product/b068789#stereoisomerism-and-chirality-of-furaneol-molecules
https://www.benchchem.com/product/b068789#stereoisomerism-and-chirality-of-furaneol-molecules
https://www.benchchem.com/product/b068789#stereoisomerism-and-chirality-of-furaneol-molecules
https://www.benchchem.com/product/b068789#stereoisomerism-and-chirality-of-furaneol-molecules
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b068789?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068789?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

